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Compound of Interest

Compound Name: Ethyl glutamate

Cat. No.: B1671649

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for Ethyl glutamate, including operational and disposal plans, to
foster a secure and efficient research environment.

Hazard Identification and Safety Data

Ethyl glutamate is a white to off-white solid or powder.[1][2] While specific occupational
exposure limits from bodies like OSHA or ACGIH have not been established for Ethyl
glutamate, it is classified with the following hazards.[3]

GHS Hazard Statements:
e Harmful if swallowed (H302)[4]
e Causes skin irritation (H315)[4]

o Causes serious eye irritation (H319)
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Quantitative Safety Data

Occupational Exposure Limits

OSHA PEL (Permissible Exposure Limit)

Not Established

ACGIH TLV (Threshold Limit Value)

Not Established

NIOSH REL (Recommended Exposure Limit)

Not Established

Physical Properties

Melting Point

179 °C/354.2 °F

Appearance

White - Off-white Solid

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling Ethyl glutamate.

PPE Category

Specific Requirements

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

Prevents skin contact with the

chemical.

Eye and Face Protection

Chemical safety goggles or
glasses that meet ANSI Z2.87.1
1989 standard.

Protects against splashes and
airborne particles entering the

eyes.

Respiratory Protection

Not required under normal use
conditions with adequate
ventilation. A NIOSH-approved
respirator may be necessary if
dust is generated and cannot

be controlled at the source.

Prevents inhalation of dust

particles.

Body Protection

A lab coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.

Foot Protection

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.
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Handling and Operational Plan

Proper handling techniques are critical to minimize exposure and maintain the quality of the
compound.

Experimental Protocol for Handling:

» Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the
table above. Designate a specific, well-ventilated area for handling, preferably within a
certified chemical fume hood, to control any potential dust. Ensure all necessary equipment
(spatulas, weigh boats, glassware, etc.) is clean and readily accessible.

» Weighing and Transfer: Perform all weighing and transfer operations of the solid compound
within a chemical fume hood to minimize the risk of inhalation. Use appropriate tools to
handle the material and avoid creating dust clouds. After use, ensure the container is tightly

sealed.
» Dissolving: When dissolving the solid, add it slowly to the solvent to avoid splashing.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.

Workflow for Handling Ethyl Glutamate:
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Workflow for Handling Ethyl Glutamate
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Caption: Workflow for handling solid Ethyl glutamate.

Storage and Disposal Plan

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The
recommended storage temperature is 2-8°C. It is noted to be air-sensitive and should be stored
under an inert atmosphere.

Disposal: Dispose of unused material and its container as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not allow the material to enter drains
or the environment.

Detailed Disposal Protocol:
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o Segregation: Collect all waste materials, including unused compounds, contaminated
labware (e.g., weigh boats, pipette tips), and used PPE, in a designated and clearly labeled
hazardous waste container.

o Containerization: Ensure the waste container is made of a compatible material and is kept
closed when not in use.

o Labeling: Label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "Ethyl glutamate."

o Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health
and Safety (EHS) office.

Disposal Plan Workflow:

Disposal Workflow for Ethyl Glutamate
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Caption: Disposal workflow for Ethyl glutamate and associated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. epa.gov [epa.gov]
o 2. worksafebc.com [worksafebc.com]
» 3. fishersci.com [fishersci.com]

e 4. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]
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Glutamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671649#personal-protective-equipment-for-
handling-ethyl-glutamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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